(E)-N-(4-chloro-3-ethylbenzo[d]thiazol-2(3H)-ylidene)benzo[d]thiazole-2-carboxamide

• IUPAC Name: N-(4-chloro-3-ethyl-1,3-benzothiazol-2-ylidene)-1,3-benzothiazole-2-carboxamide
• InChI: InChI=1S/C17H12ClN3OS2/c1-2-21-14-10(18)6-5-9-13(14)24-17(21)20-15(22)16-19-11-7-3-4-8-12(11)23-16/h3-9H,2H2,1H3
• InChI Key: VTWSOUYLZAQLJV-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C=CC=C2Cl)SC1=NC(=O)C3=NC4=CC=CC=C4S3
• Molecular Formula: C17H12ClN3OS2
• Molecular Weight: 373.9 g/mol

Description

(E)-N-(4-chloro-3-ethylbenzo[d]thiazol-2(3H)-ylidene)benzo[d]thiazole-2-carboxamide is a useful research compound. Its molecular formula is C17H12ClN3OS2 and its molecular weight is 373.87. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Applications

• Antimicrobial Activity : Benzothiazole derivatives have been synthesized and evaluated for their antimicrobial properties. For instance, novel analogs involving benzothiazole scaffolds demonstrated promising antibacterial activity, especially against specific bacterial strains like Staphylococcus aureus and Bacillus subtilis, indicating their potential as antibacterial agents (Palkar et al., 2017).
• Anticancer Agents : Research on benzothiazole acylhydrazones revealed their efficacy as anticancer agents, highlighting the potential of benzothiazole derivatives in the development of new treatments for cancer. These compounds exhibited cytotoxic activity against various cancer cell lines, underscoring their potential in anticancer therapy (Osmaniye et al., 2018).
• Molluscicidal Properties : Certain thiazolo[5,4-d]pyrimidines, related to the structural family of benzothiazoles, have shown molluscicidal properties, suggesting a role in controlling populations of snails that are intermediate hosts for schistosomiasis (El-bayouki & Basyouni, 1988).

Synthesis and Chemical Properties

• Heterocyclic Synthesis : The reactivity of related compounds has been explored to yield a variety of heterocyclic derivatives, including pyrazole, isoxazole, and pyrimidine derivatives. This demonstrates the versatility of benzothiazole derivatives in synthesizing complex heterocyclic structures, which are valuable in medicinal chemistry and material science (Mohareb et al., 2004).

Chemical Sensors

• Chemosensors for Cyanide Anions : Coumarin benzothiazole derivatives have been synthesized and shown to act as chemosensors for cyanide anions. These compounds can recognize cyanide ions through a Michael addition reaction, with potential applications in environmental monitoring and safety (Wang et al., 2015).